Cas no 16824-02-5 (3-ethoxy-1(3H)-Isobenzofuranone)
16824-02-5 structure
Product Name:3-ethoxy-1(3H)-Isobenzofuranone
CAS No:16824-02-5
MF:C10H10O3
MW:178.184603214264
CID:140202
PubChem ID:28100
Update Time:2025-04-19
3-ethoxy-1(3H)-Isobenzofuranone Chemical and Physical Properties
Names and Identifiers
-
- 3-ethoxy-1(3H)-Isobenzofuranone
- 1(3H)-Isobenzofuranone,3-ethoxy-
- 3-ethoxy-3H-2-benzofuran-1-one
- 3-Ethoxyphthalide
- Phthalide, 3-ethoxy-
- 3-Ethoxyisobenzofuran-1(3H)-one
- SCHEMBL13302911
- NSC60055
- AKOS024335816
- NSC 60055
- 16824-02-5
- NSC132303
- 3-Ethoxy-2-benzofuran-1(3H)-one #
- VCBNFFOSUGMASJ-UHFFFAOYSA-N
- NSC-60055
- NSC-132303
- NSC 132303
- DTXSID501303460
- 3-Ethoxy-2-benzofuran-1(3H)-one
- 1(3H)-Isobenzofuranone, 3-ethoxy-
-
- Inchi: 1S/C10H10O3/c1-2-12-10-8-6-4-3-5-7(8)9(11)13-10/h3-6,10H,2H2,1H3
- InChI Key: VCBNFFOSUGMASJ-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2C1OCC)=O
Computed Properties
- Exact Mass: 178.063
- Monoisotopic Mass: 178.062994
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 35.5
Experimental Properties
- Density: 1.21
- Boiling Point: 306.8°C at 760 mmHg
- Flash Point: 125.1°C
- Refractive Index: 1.549
- PSA: 35.53
- LogP: 1.89210
3-ethoxy-1(3H)-Isobenzofuranone Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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